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Compound of Interest

Compound Name:
2-(Chloromethyl)-5-

methoxybenzoic acid

CAS No.: 1263286-06-1

Cat. No.: B3228496

Get Quote

Executive Summary & Hazard Architecture
Handling 2-(Chloromethyl)-5-methoxybenzoic acid requires a safety protocol that goes

beyond standard organic acid precautions. This compound contains a benzylic chloride moiety,

making it a potent alkylating agent and a severe lachrymator.

Unlike simple benzoic acid derivatives, the chloromethyl group confers high reactivity toward

nucleophiles (including biological tissue like DNA and proteins) and susceptibility to hydrolysis,

releasing hydrochloric acid (HCl) upon contact with moisture.

Core Hazard Profile:

Corrosivity: GHS Category 1B (Causes severe skin burns and eye damage).[1]

Reactivity: Moisture sensitive; hydrolyzes to release HCl gas.

Toxicity: Potential alkylating agent (treat as a suspected mutagen/carcinogen).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3228496#bc-rfq
https://www.benchchem.com/product/b3228496/docs?utm_src=pdf-body#personal-protective-equipment-handling-guide-2-chloromethyl-5-methoxybenzoic-acid
https://www.aaronchem.com/sds/3641-23-4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3228496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment & GHS Classification
The following classification is derived from structural analogues (e.g., 5-(chloromethyl)-2-

methoxybenzoic acid) and the functional group reactivity of benzylic chlorides.

Hazard Class Category Hazard Statement Signal Word

Skin

Corrosion/Irritation
1B

H314: Causes severe

skin burns and eye

damage.[2]

DANGER

Acute Toxicity (Oral) 4
H302: Harmful if

swallowed.[1][2][3]
Warning

Eye Damage 1
H318: Causes serious

eye damage.[3][4][5]
DANGER

STOT - SE 3
H335: May cause

respiratory irritation.[2]
Warning

Critical Insight: The presence of the methoxy group (electron-donating) on the benzene ring can

stabilize the benzylic carbocation intermediate, potentially increasing its reactivity as an

alkylating agent compared to unsubstituted chloromethylbenzoic acids.[2]

Personal Protective Equipment (PPE) Strategy
Standard laboratory PPE is insufficient for benzylic chlorides due to their ability to penetrate

standard nitrile gloves and their lachrymatory nature.

Hand Protection: The "Double-Barrier" Protocol
Do not rely on single nitrile gloves. Benzylic chlorides can permeate thin nitrile rubber.[2]
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Primary Layer (Inner): Low-Density Polyethylene (LDPE) laminate (e.g., Silver Shield™ or

Ansell Barrier™).[2] These provide chemical permeation resistance >480 mins.

Secondary Layer (Outer): 5-8 mil Nitrile.[2] This provides dexterity and protects the inner

glove from physical tears.

Protocol: Inspect inner gloves for cracks before donning. Change outer gloves immediately

upon splash contact.

Respiratory Protection[2][6][7][8][9]
Primary Control: All operations must be performed inside a certified Chemical Fume Hood

with a face velocity of 80–100 fpm.

Secondary (Spill/Emergency): If hood containment is breached, use a Full-Face Respirator

with Organic Vapor/Acid Gas (OV/AG) cartridges (Yellow/Magenta band).[2] The "Acid Gas"

component is vital due to potential HCl evolution.

Eye & Body Protection
Eyes: Chemical Splash Goggles (ventless or indirect vent). Note: Safety glasses are

inadequate due to the corrosive dust/vapor risk.

Face: 8-inch Face Shield required during synthesis scale-up (>5g) or when handling liquid

solutions.[2]

Body: Chemical-resistant lab coat (buttoned to neck).[2] For quantities >100g, wear a

Tyvek® apron or sleeve covers to bridge the gap between glove and coat.

Operational Protocol: Safe Handling Workflow
Diagram 1: PPE Selection & Handling Logic
This decision tree guides the researcher through the correct PPE selection based on the scale

and state of the reagent.
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Start: Handling 2-(Chloromethyl)-5-methoxybenzoic acid

State of Material?

Solid / Powder

Weighing/Transfer

Solution / Liquid

Reaction/Workup

Scale > 10 grams?

Enhanced Protocol:
- Silver Shield Inner Gloves

- Face Shield + Goggles
- Tyvek Sleeves/Apron

High Permeation Risk

Standard Protocol:
- Fume Hood (Mandatory)

- Goggles + Lab Coat
- Double Nitrile Gloves

No Yes

EXECUTION PHASE:
Keep water away (Hydrolysis Risk)

Neutralize waste immediately

Proceed Proceed

Click to download full resolution via product page

Caption: Logic flow for selecting appropriate PPE based on physical state and quantity,

prioritizing permeation resistance for solutions.

Step-by-Step Handling Procedures
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1. Weighing & Transfer

Environment: Weigh inside the fume hood. If the balance is external, tare the vial, move to

the hood, add solid, cap tightly, and return to the balance.

Static Control: Use an anti-static gun if the powder is fluffy, as airborne dust is a severe

respiratory irritant.

Tools: Use disposable plastic spatulas. Avoid metal spatulas if moisture is present (corrosion

risk).

2. Reaction Setup

Moisture Exclusion: This compound hydrolyzes to produce HCl. Ensure all glassware is

oven-dried and the system is under an inert atmosphere (Nitrogen/Argon).[2]

Venting: If heating is required, ensure the condenser is vented through a soda-lime trap or

NaOH scrubber to neutralize any evolved HCl gas.[2]

3. Quenching & Workup

Acid Neutralization: Quench reactions slowly into a biphasic mixture containing mild base

(e.g., saturated NaHCO₃) to neutralize the carboxylic acid and any generated HCl.

Caution: Evolution of CO₂ will be vigorous.

Emergency Response & Disposal
Pre-requisite: Ensure a "Spill Kit" containing Calcium Carbonate or Sodium Bicarbonate is

within arm's reach.

Diagram 2: Spill Response Workflow

Spill Detected Assess Volume
& Location

Minor (<5g)
Inside Hood

Major (>5g)
Or Outside Hood

Cover with
Dry Sodium Bicarbonate

Don PPE

Evacuate Lab
Call EHS

Wait for Neutralization
(Bubbling stops)

Collect as Hazardous
Chemical Waste
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Caption: Operational workflow for neutralizing and cleaning up spills, distinguishing between

manageable hood spills and major evacuations.

Disposal Protocols
Do NOT dispose of down the drain.

Solid Waste: Package in a sealed container labeled "Corrosive Solid, Acidic, Organic."

Liquid Waste: Collect in a dedicated "Halogenated Organic" waste stream.

Self-Validating Step: Check pH of the waste stream.[6] If <2, add solid Sodium

Bicarbonate until neutral to prevent container degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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